3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine
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Overview
Description
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine is a useful research compound. Its molecular formula is C12H19BN2O3 and its molecular weight is 250.11. The purity is usually 95%.
BenchChem offers high-quality 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- This compound has been utilized in the optimized synthesis of 3-(hetero)aryl pyrazolo[1,5-a]pyridines via Suzuki coupling, demonstrating its versatility in high throughput chemistry and large-scale synthesis of medicinally important compounds (Bethel et al., 2012).
- It has been used as a raw substitute material in the synthesis of other complex compounds, showing the compound's significance as an intermediate in organic synthesis (Liao et al., 2022).
Application in Novel Compound Synthesis
- The compound has facilitated the creation of new fused heterocyclic systems like pyrazolopyranopyrimidinones, which are anticipated to have significant chemical and pharmacological activities (Mahmoud et al., 2017).
- It has been instrumental in the development of novel pyrazolo[3,4-d][1,3]oxazine derivatives, showcasing its role in the creation of new chemical entities (Abonía et al., 2010).
Advanced Chemical Analysis and Structure Determination
- The compound's structure and properties have been extensively characterized using techniques like FT-IR, NMR, MS spectroscopies, and X-ray diffraction, highlighting its relevance in advanced chemical research (Yang et al., 2021).
Development of Potential Pharmacological Agents
- There are indications that derivatives of this compound could be useful in treating a variety of diseases, including central nervous system, metabolic, autoimmune, and inflammatory disorders (Abdel-Magid, 2017).
Contribution to Heterocyclic Chemistry
- The compound has played a critical role in the synthesis of a range of heterocyclic compounds, demonstrating its utility in this field of chemistry (Osyanin et al., 2011).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, have been used for borylation at the benzylic c-h bond of alkylbenzenes . This suggests that the compound might interact with similar targets.
Mode of Action
Similar compounds have been used in the presence of a palladium catalyst to form pinacol benzyl boronate . This suggests that the compound might interact with its targets in a similar manner.
Biochemical Pathways
Similar compounds have been used in hydroboration of alkyl or aryl alkynes and alkenes . This suggests that the compound might affect similar biochemical pathways.
Result of Action
Similar compounds have been used in the synthesis of intermediates for generating conjugated copolymers . This suggests that the compound might have similar effects.
Action Environment
Similar compounds have been stored at temperatures between 2-8°c , suggesting that temperature might be an important factor for this compound.
properties
IUPAC Name |
3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19BN2O3/c1-11(2)12(3,4)18-13(17-11)9-8-14-15-6-5-7-16-10(9)15/h8H,5-7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJIVFEQWJYSIIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C3N(CCCO3)N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19BN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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